Cas no 51891-04-4 (3-Phosphonopropane-1-sulfonic acid)

• Product Name: 3-Phosphonopropane-1-sulfonic acid
• CAS No: 51891-04-4
• MF: C₃H₉O₆PS
• MW: 204.138721227646
• CID: 2830016
• PubChem ID: 18756983
• Update Time: 2025-04-21

3-Phosphonopropane-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• sulfopropyl phosphonic acid
• 3-Phosphonopropane-1-sulfonic acid
• 51891-04-4
• DTXCID40546735
• DTXSID10595972
• SCHEMBL918700

• Inchi： 1S/C3H9O6PS/c4-10(5,6)2-1-3-11(7,8)9/h1-3H2,(H2,4,5,6)(H,7,8,9)
• InChI Key： FLIYXYOIXHUSLH-UHFFFAOYSA-N
• SMILES： S(CCCP(=O)(O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 203.98574617g/mol
• Monoisotopic Mass: 203.98574617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 120Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids